The copper-promoted oxidation of tri-n-butylamine. The carbon-by-carbon degradation of an n-butyl group
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29690000639
Abstract
The copper(I) chloride-promoted oxygenation of tri-n-butylamine at 80° yields di-n-butylamine, NN-di-n-butylformamide, NN-di-n-butylacetamide, NN-di-n-butylpropionamide, NN-di-n-butylbutyramide, and tetra-n-butyloxamide.
Recommended Literature
- [1] Linear correlation between the C–H activation barrier and the C–Cu/C–H bond dissociation energy gap in Cu-promoted C–H activation of heteroarenes†
- [2] Exploring the mechanical properties of nanometer-thick elastic films through micro-drop impinging on large-area suspended graphene†
- [3] Sucrose-mediated mechanical exfoliation of graphite: a green method for the large scale production of graphene and its application in catalytic reduction of 4-nitrophenol†
- [4] Contents list
- [5] Isomer-sensitive characterization of low temperature oxidation reaction products by coupling a jet-stirred reactor to an electron/ion coincidence spectrometer: case of n-pentane†
- [6] Dissolution behavior of precious metals and selective palladium leaching from spent automotive catalysts by trihalide ionic liquids†
- [7] New member of council
- [8] N-substituted phenothiazines as redox indicators in titrations with N-bromosuccinimide
- [9] A highly deformed iron(ii) low-spin phthalocyanine which shows two MLCT transitions beyond the Q-band
- [10] Controlled microfluidic reconstitution of functional protein from an anhydrous storage depot
Journal Name：Journal of the Chemical Society D: Chemical Communications
Research Products
-
CAS no.: 15178-48-0
-
CAS no.: 131525-50-3
-
CAS no.: 16518-25-5
